Cas no 118134-05-7 (4H-[1]Benzopyrano[4,3-c]isothiazole-3-carboxylic acid, 4-oxo-, methylester)

• Product Name: 4H-[1]Benzopyrano[4,3-c]isothiazole-3-carboxylic acid, 4-oxo-, methylester
• CAS No: 118134-05-7
• MF: C₁₂H₇NO₄S
• MW: 261.253281831741
• CID: 1210869
• Update Time: 2024-08-04

4H-[1]Benzopyrano[4,3-c]isothiazole-3-carboxylic acid, 4-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 4H-[1]Benzopyrano[4,3-c]isothiazole-3-carboxylic acid, 4-oxo-, methylester
• methyl 4-oxo-4H-[1]benzopyrano[4,3-c]isothiazole-3-carboxylate
• 4H-[1]Benzopyrano[4,3-c]isothiazole-3-carboxylic acid, 4-oxo-, methyl ester

• Inchi： 1S/C12H7NO4S/c1-16-12(15)10-8-9(13-18-10)6-4-2-3-5-7(6)17-11(8)14/h2-5H,1H3
• InChI Key： BNRGNYIDQLGUMG-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C2C(=O)OC3=CC=CC=C3C2=N1

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• Melting Point: 160-163 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 410.0±43.0 °C(Predicted)
• PSA: 76.07
• pka: -1.58±0.20(Predicted)